Cas no 1677674-91-7 (N-(3-Bromo-2-pyridyl)thiourea)

• Product Name: N-(3-Bromo-2-pyridyl)thiourea
• CAS No: 1677674-91-7
• MF: C₆H₆BrN₃S
• MW: 232.10093832016
• CID: 4789117
• PubChem ID: 18615598
• Update Time: 2025-11-02

N-(3-Bromo-2-pyridyl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-(3-Bromo-2-pyridyl)thiourea
• (3-bromopyridin-2-yl)thiourea
• 1-(3-Bromopyridin-2-yl)thiourea
• N-(3-bromo-2-pyridinyl)thiourea
• 1677674-91-7
• SCHEMBL7158819
• DB-209560

• Inchi： 1S/C6H6BrN3S/c7-4-2-1-3-9-5(4)10-6(8)11/h1-3H,(H3,8,9,10,11)
• InChI Key： SUOYECWBRSLLQQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1NC(N)=S

Computed Properties

• Exact Mass: 230.94658g/mol
• Monoisotopic Mass: 230.94658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-(3-Bromo-2-pyridyl)thiourea

N-(3-Bromo-2-pyridyl)thiourea (CAS 1677674-91-7): A Comprehensive Overview of Properties and Applications

N-(3-Bromo-2-pyridyl)thiourea (CAS 1677674-91-7) is a specialized heterocyclic thiourea derivative that has gained significant attention in pharmaceutical research and organic synthesis. This bromopyridine-thiourea hybrid compound exhibits unique molecular properties that make it valuable for various scientific applications. With the increasing demand for pyridine-based building blocks in drug discovery, this compound has emerged as an important intermediate in medicinal chemistry.

The molecular structure of N-(3-Bromo-2-pyridyl)thiourea combines the electron-rich thiourea moiety with the versatile 3-bromo-2-pyridyl group, creating a molecule with interesting electronic properties. Recent studies in structure-activity relationship (SAR) research have highlighted its potential as a scaffold for developing novel bioactive compounds. Researchers are particularly interested in its hydrogen bonding capabilities and metal coordination properties, which are crucial for designing enzyme inhibitors and catalytic systems.

In pharmaceutical applications, N-(3-Bromo-2-pyridyl)thiourea serves as a key precursor for synthesizing various drug-like molecules. Its bromine substituent offers excellent opportunities for further functionalization through cross-coupling reactions, making it valuable in modern medicinal chemistry. The compound's ability to participate in click chemistry reactions has made it particularly useful in the development of targeted therapeutics and molecular probes.

The synthesis of N-(3-Bromo-2-pyridyl)thiourea typically involves the reaction between 3-bromo-2-aminopyridine and thiocarbonyl reagents under controlled conditions. Recent advancements in green chemistry have led to more efficient synthetic routes with improved yields and reduced environmental impact. These developments align with the growing industry focus on sustainable chemical production and atom economy principles.

Analytical characterization of CAS 1677674-91-7 typically includes NMR spectroscopy, mass spectrometry, and elemental analysis to confirm its purity and structural integrity. The compound's stability under various conditions has been extensively studied, with particular attention to its storage requirements and handling precautions. These studies are crucial for ensuring reproducible results in research applications.

Beyond pharmaceutical applications, N-(3-Bromo-2-pyridyl)thiourea has shown promise in materials science. Its ability to form coordination complexes with transition metals makes it interesting for developing functional materials with potential applications in catalysis and sensor technology. Recent publications have explored its use in designing molecular switches and supramolecular assemblies.

The commercial availability of N-(3-Bromo-2-pyridyl)thiourea has increased significantly in recent years, reflecting its growing importance in chemical research. Suppliers typically offer this compound with various purity grades to meet different research needs. Current market trends show rising demand for custom synthesis services involving this intermediate, particularly in the contract research organization (CRO) sector.

From a regulatory perspective, CAS 1677674-91-7 is generally classified as a research chemical with specific laboratory safety requirements. Researchers working with this compound should follow standard chemical hygiene practices and consult relevant safety data sheets. The compound's environmental fate and biodegradability have become increasingly important considerations in line with modern green chemistry initiatives.

Recent scientific literature has highlighted several novel applications of N-(3-Bromo-2-pyridyl)thiourea in bioconjugation chemistry and proteomics research. Its unique reactivity profile makes it suitable for developing chemical probes used in target identification and mechanism of action studies. These applications align with current trends in precision medicine and drug discovery technologies.

Quality control of N-(3-Bromo-2-pyridyl)thiourea typically involves rigorous analytical testing to ensure batch-to-batch consistency. Advanced techniques such as HPLC purity analysis and residual solvent testing have become standard in the industry. These quality measures are particularly important for pharmaceutical applications where impurity profiles can significantly impact research outcomes.

The future outlook for CAS 1677674-91-7 appears promising, with ongoing research exploring its potential in new chemical entities development. The compound's versatility as a molecular building block continues to attract interest from both academic and industrial researchers. Emerging applications in biomaterials science and nanotechnology may further expand its utility in coming years.

For researchers considering working with N-(3-Bromo-2-pyridyl)thiourea, it's important to review the latest synthetic protocols and application studies in scientific literature. Many recent publications have focused on optimizing its reactivity in various solvent systems and exploring its structure-property relationships. These studies provide valuable insights for maximizing the compound's potential in diverse research applications.

In conclusion, N-(3-Bromo-2-pyridyl)thiourea (CAS 1677674-91-7) represents an important chemical intermediate with wide-ranging applications in modern research. Its unique combination of pyridine and thiourea functionalities offers numerous possibilities for molecular design and discovery. As research continues to uncover new applications, this compound is likely to maintain its position as a valuable tool in chemical biology and medicinal chemistry research.